Zirconium, chloro glycolate hydroxy oxo sodium complexes

• CAS No.: 174206-16-7
• Molecular Formula: C11H11FO2
• Synonyms: Zirconium, chloro glycolate hydroxy oxo sodium complexes

Description

Zirconium, chloro glycolate hydroxy oxo sodium complexes are a class of compounds that feature zirconium at their core, coordinated with chloro glycolate, hydroxy, and oxo ligands, along with sodium ions

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of zirconium, chloro glycolate hydroxy oxo sodium complexes typically involves the reaction of zirconium tetrachloride with glycolic acid in the presence of sodium hydroxide. The reaction is carried out under controlled temperature and pH conditions to ensure the formation of the desired complex. The general reaction can be represented as follows:

$$\text{ZrCl}_4 + \text{HOCH}_2\text{COOH} + \text{NaOH} \rightarrow \text{Zr(OCH}_2\text{COO)(OH)(O)Na} + \text{HCl}$$ZrCl4​+HOCH2​COOH+NaOH→Zr(OCH2​COO)(OH)(O)Na+HCl

Industrial Production Methods: On an industrial scale, the production of these complexes involves similar reaction conditions but with optimized parameters for large-scale synthesis. The use of continuous flow reactors and automated control systems ensures consistent product quality and yield.

Types of Reactions:

Oxidation: These complexes can undergo oxidation reactions, where the zirconium center is further oxidized, leading to changes in the coordination environment.

Reduction: Reduction reactions can also occur, particularly in the presence of strong reducing agents, resulting in the reduction of the zirconium center.

Substitution: Ligand substitution reactions are common, where the chloro glycolate or hydroxy ligands are replaced by other ligands, altering the properties of the complex.

Common Reagents and Conditions:

Oxidation: Hydrogen peroxide or oxygen under acidic conditions.

Reduction: Sodium borohydride or lithium aluminum hydride.

Substitution: Various ligands such as phosphines, amines, or carboxylates under mild conditions.

Major Products: The major products of these reactions depend on the specific reagents and conditions used. For example, oxidation may yield higher oxidation state zirconium complexes, while substitution reactions can produce a wide range of zirconium complexes with different ligands.

Scientific Research Applications

Zirconium, chloro glycolate hydroxy oxo sodium complexes have a wide range of applications in scientific research:

Chemistry: Used as catalysts in organic synthesis, particularly in polymerization reactions and the transformation of unsaturated hydrocarbons.

Biology: Investigated for their potential as enzyme mimics and in the study of biological processes involving metal ions.

Medicine: Explored for their potential in drug delivery systems and as imaging agents due to their unique structural properties.

Industry: Utilized in the development of advanced materials, including coatings, ceramics, and nanomaterials.

Mechanism of Action

The mechanism by which zirconium, chloro glycolate hydroxy oxo sodium complexes exert their effects involves the coordination of the zirconium center with various ligands, leading to changes in the electronic and structural properties of the complex. These changes can influence the reactivity and stability of the complex, making it suitable for various applications. The molecular targets and pathways involved depend on the specific application, such as catalytic sites in chemical reactions or binding sites in biological systems.

Comparison with Similar Compounds

Zirconium tetrachloride: A precursor in the synthesis of various zirconium complexes.

Zirconium oxychloride: Another zirconium compound with different coordination properties.

Zirconium acetate: Used in similar applications but with distinct structural features.

Uniqueness: Zirconium, chloro glycolate hydroxy oxo sodium complexes are unique due to their specific ligand coordination, which imparts distinct properties such as enhanced stability, reactivity, and potential for diverse applications. The presence of chloro glycolate and hydroxy ligands provides additional functional groups that can participate in various chemical reactions, making these complexes versatile and valuable in research and industry.